Cas no 4107-64-6 (1-Pyrenecarbonitrile)

• Product Name: 1-Pyrenecarbonitrile
• CAS No: 4107-64-6
• MF: C₁₇H₉N
• MW: 227.260063886642
• CID: 334307
• PubChem ID: 3014262
• Update Time: 2025-04-19

1-Pyrenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenecarbonitrile
• pyrene-1-carbonitrile
• 1-Cyanopyrene
• PYRENECARBONITRILE
• 3-Pyrenecarbonitrile
• 3-Cyanpyren
• SCHEMBL2350296
• AKOS025131622
• DTXSID40194033
• 4107-64-6
• MFCD00127743

• Inchi： 1S/C17H9N/c18-10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)17(13)16(11)12/h1-9H
• InChI Key： LLSYZMNMWXDYMT-UHFFFAOYSA-N
• SMILES： N#CC1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 227.07357
• Monoisotopic Mass: 227.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 153 ºC
• Boiling Point: 446°Cat760mmHg
• Flash Point: 225.2°C
• Refractive Index: 1.817
• Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
• PSA: 23.79